Soyasapogenol C
Overview
Description
Soyasapogenol C (SSC) is a derivative of soyasapogenol B (SSB) and is specifically found in high quantities in many fermented soybean products . It is an oleanane-type triterpenoid with a molecular formula of C30H48O2 and a molecular weight of 440.7009 . It is also known by other names such as Sapogenol C .
Molecular Structure Analysis
The molecular structure of Soyasapogenol C is complex, with 9 defined stereocenters . The structure is based on the oleanane skeleton, which is a common feature of triterpenoids .Scientific Research Applications
1. Hepatoprotective Effects
Subheading: Novel Methodology for Hepatic Steatosis Treatment
- Soyasapogenol C, derived from fermented soybean, has shown promising results as a novel AMPK/PPARα dual activator in ameliorating hepatic steatosis (Arulkumar, Jung, Noh, & Chung, 2022). This was discovered using a new SANDA methodology and has implications for dietary supplementation to prevent fat accumulation diseases in the liver.
2. Anticarcinogenic and Antimicrobial Properties
Subheading: Functionalities in Soyasaponins and Soyasapogenols
- Soyasaponins and their aglycones, including soyasapogenols, demonstrate diverse biological properties such as anti-inflammatory, anticarcinogenic, and antimicrobial activities (Guang, Chen, Sang, & Cheng, 2014). These findings support the use of soyasapogenols in functional foods.
3. Application in Biotechnology
Subheading: Engineered Production in Saccharomyces cerevisiae
- A study by Li et al. (2021) developed a method for biosynthesizing soyasapogenol B using genetically modified Saccharomyces cerevisiae (Li, Zhao, Wei, Zhang, & Lu, 2021). This innovation in biotechnological production offers a new approach to synthesizing triterpenes.
4. Anti-Obesity and Diabetes Management
Subheading: Effects on Adipocyte Cell Function
- Iwamoto et al. (2018) found that soyasapogenols, particularly soyasapogenol B, reduce cellular triglyceride levels in adipocytes by accelerating triglyceride lipolysis, suggesting a potential role in anti-obesity and diabetes management (Iwamoto, Kamo, Takada, Ieda, Yamashita, Sato, Zaima, & Moriyama, 2018).
5. Potential in Neurodegenerative Disorder Treatment
Subheading: Molecular Docking and Dynamics Study
- A molecular docking and dynamics study by Iqbal et al. (2022) suggested that Soyasapogenol B could be a promising therapeutic agent for neurodegenerative disorders like Alzheimer’s disease (Iqbal, Rizvi, Rehman, Khan, Bin Dukhyil, Alajmi, Alshehri, Banawas, Zia, Alsaweed, Madkhali, Alsagaby, & Alturaiki, 2022).
Mechanism of Action
Soyasapogenol C has been found to have better ADMET characteristics and a higher binding affinity with predicted targets chosen from network pathway analysis than Soyasapogenol B . It induces the phosphorylation of AMP-activated protein kinase (AMPK) and stimulates the nuclear translocation of peroxisome proliferator-activated receptor alpha (PPARα), further enhancing PPAR response element (PPRE) binding activity in HepG2 cells .
Safety and Hazards
Soyasapogenol C is intended for R&D use only and is not recommended for medicinal, household, or other uses . It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment, chemical impermeable gloves, and adequate ventilation is recommended. In case of accidental release, it is advised to evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
(3S,4S,4aR,6aR,6bS,8aS,12aR,14aR,14bR)-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,12,12a,14,14a-dodecahydropicen-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H48O2/c1-25(2)14-15-26(3)16-17-29(6)20(21(26)18-25)8-9-23-27(4)12-11-24(32)28(5,19-31)22(27)10-13-30(23,29)7/h8,14-15,21-24,31-32H,9-13,16-19H2,1-7H3/t21-,22+,23+,24-,26+,27-,28+,29+,30+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNGUCOGHCJHFID-FLZFTVBESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C=C1)C)C)C)(C)CO)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H]([C@]5(C)CO)O)C)C)[C@@H]1CC(C=C2)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H48O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50208195 |
Source
|
| Record name | Sapogenol C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50208195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
440.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Soyasapogenol C | |
CAS RN |
595-14-2 |
Source
|
| Record name | Soyasapogenol C | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=595-14-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sapogenol C | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000595142 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sapogenol C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50208195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SOYASAPOGENOL C | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/35SAU9R0QU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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